Cas no 847157-47-5 (Methyl 3-iodo-5-[(methylsulfonyl)amino]benzoate)

Methyl 3-iodo-5-[(methylsulfonyl)amino]benzoate structure
847157-47-5 structure
Product Name:Methyl 3-iodo-5-[(methylsulfonyl)amino]benzoate
CAS No:847157-47-5
MF:C9H10INO4S
MW:355.149473667145
CID:583260
Update Time:2023-08-03

Methyl 3-iodo-5-[(methylsulfonyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-iodo-5-[(methylsulfonyl)amino]-, methyl ester
    • methyl 3-iodo-5-(methanesulfonamido)benzoate
    • methyl 3-iodo-5-(methylsulfonamido)benzoate
    • methyl 3-iodo-5-[(methylsulfonyl)amino]benzoate
    • Methyl 3-iodo-5-[(methanesulfonyl)amino]benzoate
    • Methyl 3-iodo-5-[(methylsulfonyl)amino]benzoate
    • Inchi: 1S/C9H10INO4S/c1-15-9(12)6-3-7(10)5-8(4-6)11-16(2,13)14/h3-5,11H,1-2H3
    • InChI Key: NSWNALIXBBPUSC-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)OC)C=C(C=1)NS(C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Topological Polar Surface Area: 80.8
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